Tert-butyl 8-(((benzyloxy)carbonyl)amino)-5-thia-2-azaspiro[3.4]octane-2-carboxylate 5,5-dioxide

• IUPAC Name: tert-butyl 5,5-dioxo-8-(phenylmethoxycarbonylamino)-5λ6-thia-2-azaspiro[3.4]octane-2-carboxylate
• InChI: InChI=1S/C19H26N2O6S/c1-18(2,3)27-17(23)21-12-19(13-21)15(9-10-28(19,24)25)20-16(22)26-11-14-7-5-4-6-8-14/h4-8,15H,9-13H2,1-3H3,(H,20,22)
• InChI Key: CKWSIHUPIGVVKT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2(C1)C(CCS2(=O)=O)NC(=O)OCC3=CC=CC=C3
• Molecular Formula: C19H26N2O6S
• DSSTOX Substance ID: DTXSID601104849
• Molecular Weight: 410.5 g/mol
• CAS RN: 1340481-82-4

Description

Tert-butyl 8-(((benzyloxy)carbonyl)amino)-5-thia-2-azaspiro[3.4]octane-2-carboxylate 5,5-dioxide is a useful research compound. Its molecular formula is C19H26N2O6S and its molecular weight is 410.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Cyclic Amino Acid Esters

Tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate was synthesized as a cyclic amino acid ester from ethyl 2-amino-4-(2-oxiranyl)butanoate HCl salt via intramolecular lactonization. This compound was characterized using 1H NMR spectroscopy and high-resolution mass spectrometry, and its structure was confirmed by single crystal X-ray diffraction analysis (Moriguchi et al., 2014).

Acid-Catalyzed Rearrangements for Synthesis

Ethyl and tert-butyl azidoformate were added to specific acetals, yielding mixtures of regioisomeric triazolines that gave aziridines upon UV irradiation. These aziridines, when exposed to protic acids, rearranged into protected amines, demonstrating a method to prepare protected amines from furan derivatives (Nativi et al., 1989).

Reactions and Building Blocks for Synthesis

Reactions with N,N-Dimethylformamide Dimethyl Acetal

Tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate reacted with N,N-dimethylformamide dimethyl acetal, producing a mixture of isomeric condensation products. These products were separated due to their different solubilities, highlighting a method for producing potential biologically active heterocyclic compounds (Moskalenko & Boev, 2012).

Synthesis of Novel Thia/Oxa-Azaspiro[3.4]Octanes

New classes of thia/oxa-azaspiro[3.4]octanes were synthesized through robust and step-economic routes, designed as novel, multifunctional, and structurally diverse modules for drug discovery. Enantioselective approaches to these spirocycles were also reported, showcasing their potential as versatile building blocks in medicinal chemistry (Li, Rogers-Evans, & Carreira, 2013).